Cas no 2034275-85-7 (2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide)

• Product Name: 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide
• CAS No: 2034275-85-7
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 6089298
• PubChem ID: 119100135
• Update Time: 2025-10-30

2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethoxy)-N-(1-methylpyrazol-4-yl)pyridine-4-carboxamide
• F6475-2878
• 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide
• 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxamide
• AKOS026689703
• 2034275-85-7

• Inchi： 1S/C13H16N4O3/c1-17-9-11(8-15-17)16-13(18)10-3-4-14-12(7-10)20-6-5-19-2/h3-4,7-9H,5-6H2,1-2H3,(H,16,18)
• InChI Key： BQBWNOQYKDPVEV-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=C(C=CN=1)C(NC1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 276.12224039g/mol
• Monoisotopic Mass: 276.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide

Introduction to 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide (CAS No. 2034275-85-7)

2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide, with the CAS number 2034275-85-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of isonicotinamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide features a pyrazole ring linked to an isonicotinamide moiety through an amide bond, with a 2-methoxyethoxy substituent on the isonicotinamide. This unique structural arrangement confers the compound with specific pharmacological properties that make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide in treating inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide has also shown promise in cancer research. A study in the International Journal of Cancer reported that this compound effectively inhibits the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest, as well as to inhibit angiogenesis and metastasis.

In addition to its therapeutic potential, the pharmacokinetic properties of 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide have been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. These properties are crucial for developing effective drug formulations and optimizing dosing regimens.

The safety profile of 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide has also been evaluated in preclinical studies. Toxicity assessments in animal models have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide in human subjects. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms and quality of life without major side effects. These preliminary findings have paved the way for more advanced clinical trials to further validate the therapeutic potential of this compound.

In conclusion, 2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide (CAS No. 2034275-85-7) represents a promising candidate in the development of novel therapeutics for inflammatory diseases and cancer. Its unique chemical structure, combined with its favorable pharmacological and safety profiles, positions it as a valuable addition to the arsenal of drugs available for these conditions. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.